Cas no 14028-90-1 ((6α)-2,3,8β,10,11-Pentamethoxy-16-methylrheadan)

• Product Name: (6α)-2,3,8β,10,11-Pentamethoxy-16-methylrheadan
• CAS No: 14028-90-1
• MF: C₂₃H₂₉NO₆
• MW: 415.5
• CID: 1287041
• PubChem ID: 442162
• Update Time: 2024-02-29

(6α)-2,3,8β,10,11-Pentamethoxy-16-methylrheadan Chemical and Physical Properties

Names and Identifiers

• (6alpha,8beta)-2,3,8,10,11-pentamethoxy-16-methylrheadan
• Rheadan, 2,3,8,10,11-pentamethoxy-16-methyl-, (6.alpha.,8.beta.)-
• (6α)-2,3,8β,10,11-Pentamethoxy-16-methylrheadan
• Alpinine
• DTXSID10331756
• NS00094635
• (6alpha)-2,3,8beta,10,11-Pentamethoxy-16-methylrheadan
• Q27105734
• (1S,11R,18S)-4,5,15,16,18-pentamethoxy-10-methyl-19-oxa-10-azatetracyclo[9.8.0.02,7.012,17]nonadeca-2,4,6,12(17),13,15-hexaene
• 14028-90-1
• CHEBI:2610
• C09331

• Inchi： 1S/C23H29NO6/c1-24-10-9-13-11-17(26-3)18(27-4)12-15(13)21-20(24)14-7-8-16(25-2)22(28-5)19(14)23(29-6)30-21/h7-8,11-12,20-21,23H,9-10H2,1-6H3/t20-,21+,23+/m1/s1
• InChI Key： NGGOLDIRUNJLSH-GIWBLDEGSA-N
• SMILES： O1[C@@]([H])(C2C(=C(C([H])=C([H])C=2[C@]2([H])[C@]1([H])C1=C([H])C(=C(C([H])=C1C([H])([H])C([H])([H])N2C([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 415.19948764g/mol
• Monoisotopic Mass: 415.19948764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Rhoeadine alkaloids Rhoeadine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Rhoeadine alkaloids